(E)-1-(2,4-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one

• IUPAC Name: (E)-1-(2,4-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one
• InChI: InChI=1S/C11H11F2NO/c1-14(2)6-5-11(15)9-4-3-8(12)7-10(9)13/h3-7H,1-2H3/b6-5+
• InChI Key: ODGKAPMOYVGPNZ-AATRIKPKSA-N
• Canonical SMILES: CN(C)C=CC(=O)C1=C(C=C(C=C1)F)F
• Isomeric SMILES: CN(C)/C=C/C(=O)C1=C(C=C(C=C1)F)F
• Molecular Formula: C11H11F2NO
• Molecular Weight: 211.21 g/mol
• Solubility: >31.7 [ug/mL] (The mean of the results at pH 7.4)

Description

(E)-1-(2,4-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one, also known as DFP-18, is a synthetic compound that belongs to the class of chalcones. It has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. DFP-18 has been found to exhibit various biochemical and physiological effects, making it a promising candidate for the development of new drugs.

Scientific Research Applications

• Broadband Nonlinear Optical Material :A study on pyrene derivatives, closely related to (E)-1-(2,4-difluorophenyl)-3-(dimethylamino)prop-2-en-1-one, demonstrated their potential as broadband nonlinear optical materials. These compounds showed positive third-order nonlinear refractive indices with high linear transmission, suggesting their utility in optical applications (Wu et al., 2017).

• GPR14/Urotensin-II Receptor Agonist :Research identified a compound structurally similar to this compound as a nonpeptidic agonist of the urotensin-II receptor. This discovery is significant in pharmacological research, offering a potential drug lead and a tool for studying receptor functions (Croston et al., 2002).

• Molecular Structure and Vibrational Spectral Analysis :Another study focused on the molecular structure and vibrational spectral analysis of a compound similar to the target molecule. It revealed significant insights into its conformational features and electronic properties, contributing to a deeper understanding of such compounds (Mary et al., 2014).

• Nonlinear Optical Properties of N-Aryl Stilbazolium Dyes :Research on N-Aryl Stilbazolium Dyes, including compounds with structural resemblance to the target chemical, showed their significant nonlinear optical properties. These findings are relevant in the development of materials for optical technologies (Coe et al., 2002).

• Proton Acceptors for Hydrogen Bonds :A study on 1-aryl-3-(dimethylamino)propenones, closely related to the target compound, highlighted their role as strong proton acceptors due to the electron-donating effects of their terminal dimethylamino groups. This has implications in the formation of intra- and intermolecular hydrogen bonds, useful in material science and chemistry (Pleier et al., 2003).